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Nylons, a versatile class of polyamides, are indispensable in numerous applications due to

their exceptional mechanical strength, thermal stability, and chemical resistance.[1] The

specific properties of a nylon polymer are intricately linked to the molecular structure of its

constituent monomers, particularly the diamide. This guide provides an objective comparison of

the properties of nylons synthesized from various diamides, supported by experimental data, to

aid in material selection and development.

The nomenclature of nylons, such as Nylon 6,6 or Nylon 6,10, denotes the number of carbon

atoms in the diamine and diacid monomers, respectively.[2][3] These structural variations lead

to a wide range of properties, making each type of nylon suitable for specific applications.[2]

Comparative Analysis of Nylon Properties
The selection of the diamide monomer is a critical determinant of the final properties of the

synthesized nylon. Key properties influenced by the diamide structure include thermal stability,

mechanical strength, and moisture absorption.

Thermal Properties
The melting point (Tm) and heat deflection temperature (HDT) are crucial indicators of a

polymer's performance at elevated temperatures. Generally, nylons with a more compact and

regular molecular structure, which allows for more efficient hydrogen bonding between the
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amide groups, exhibit higher thermal stability.[4] For instance, Nylon 6,6 has a higher melting

point than Nylon 6 due to its more ordered structure.

Nylon Type Diamine Used
Diacid/Diacid
Chloride Used

Melting Point
(°C)

Heat
Deflection
Temp. (°C) @
1.8 MPa

Nylon 6,6
Hexamethylenedi

amine
Adipic acid 260[4] 85

Nylon 6,10
Hexamethylenedi

amine

Sebacoyl

chloride
220 60

Nylon 6,12
Hexamethylenedi

amine

Dodecanedioic

acid
212 65

Nylon MXD6
m-

Xylylenediamine
Adipic acid 243 90

Note: The data presented is compiled from various sources and represents typical values.

Properties can vary depending on the specific grade, processing conditions, and presence of

additives.

Mechanical Properties
The mechanical performance of nylons, including tensile strength and flexural modulus, is also

heavily influenced by the diamide structure. Longer aliphatic chains in the diamine can increase

flexibility, while the incorporation of aromatic rings tends to enhance rigidity and strength.
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Nylon Type Diamine Used
Diacid/Diacid
Chloride Used

Tensile
Strength (MPa)

Flexural
Modulus (GPa)

Nylon 6,6
Hexamethylenedi

amine
Adipic acid 93 3.55

Nylon 6,10
Hexamethylenedi

amine

Sebacoyl

chloride
62 2.1

Nylon 6,12
Hexamethylenedi

amine

Dodecanedioic

acid
55 1.9

Nylon MXD6
m-

Xylylenediamine
Adipic acid 85 2.8

Note: The data presented is compiled from various sources and represents typical values.

Properties can vary depending on the specific grade, processing conditions, and presence of

additives.

Experimental Protocols
The data presented in this guide is determined using standardized experimental procedures for

synthesis and characterization.

Synthesis of Nylon via Interfacial Polymerization
Interfacial polymerization is a common laboratory method for synthesizing nylons from a

diamine and a diacid chloride.[5][6]

Materials:

Diamine (e.g., Hexamethylenediamine)

Diacid chloride (e.g., Sebacoyl chloride)

Solvent for diamine (e.g., Water with NaOH)

Solvent for diacid chloride (e.g., Hexane)
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Procedure:

Prepare a solution of the diamine in an aqueous solvent, typically containing a base like

sodium hydroxide to neutralize the HCl byproduct.[6]

Prepare a solution of the diacid chloride in an organic solvent that is immiscible with water,

such as hexane.[5][7]

Carefully pour the diacid chloride solution on top of the diamine solution to create two distinct

layers.[5][7]

A film of nylon will form at the interface of the two layers.[5][6]

Gently grasp the polymer film with forceps and pull it out of the beaker. A continuous rope of

nylon can be drawn as the monomers react at the interface.[6]

Wash the synthesized nylon polymer thoroughly with water and then with a solvent like

ethanol to remove unreacted monomers and byproducts.[6][7]

Allow the nylon to air dry or dry in a vented oven at a low temperature.[6]

Characterization of Nylon Properties
Thermal Properties:

Melting Point (Tm): Determined using Differential Scanning Calorimetry (DSC) in accordance

with ISO 11357-1/-3.

Heat Deflection Temperature (HDT): Measured according to ASTM D648, where a test bar is

subjected to a flexural load at a specified stress (e.g., 1.8 MPa), and the temperature is

increased at a constant rate.[8][9][10][11][12] The HDT is the temperature at which the bar

deflects by a specified amount.[11][12]

Mechanical Properties:

Tensile Strength: Determined using a universal testing machine according to ASTM D638.

[13][14][15][16][17] A dumbbell-shaped specimen is pulled until it fractures, and the

maximum stress it withstands is recorded as the tensile strength.[17]
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Flexural Modulus: Measured following the procedure of ASTM D790.[18][19][20][21][22] A

rectangular bar is supported at both ends and a load is applied to the center. The flexural

modulus is a measure of the material's stiffness in bending.[20]

Structure-Property Relationships
The following diagram illustrates the logical relationship between the structure of the diamide

monomer and the resulting properties of the nylon polymer.

Diamide Monomer Structure

Resulting Nylon Properties

Diamide Structure

Aliphatic Chain Length Presence of Aromatic Rings

Thermal Stability (Tm, HDT)

Decreases

Mechanical Strength (Tensile, Flexural)

Decreases

Flexibility

Increases

Moisture Absorption

Decreases Increases Increases Decreases

Chemical Resistance

Increases
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Relationship between diamide structure and nylon properties.

Conclusion
The choice of diamide monomer plays a pivotal role in tailoring the properties of synthesized

nylons. Longer aliphatic diamines generally lead to more flexible nylons with lower moisture

absorption, while the incorporation of aromatic diamines enhances thermal stability and

mechanical strength. This guide provides a foundational understanding and comparative data

to assist researchers in the rational design and selection of polyamides for their specific
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applications. For critical applications, it is always recommended to perform specific testing on

the material under end-use conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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